4-Methyl-4-pentenyl methanesulfonate

• Molecular Formula: C7H14O3S
• Molecular Weight: 178.25 g/mol
• IUPAC Name: 4-methylpent-4-enyl methanesulfonate
• InChI: InChI=1S/C7H14O3S/c1-7(2)5-4-6-10-11(3,8)9/h1,4-6H2,2-3H3
• InChI Key: SMMIGDOCQCRMDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CCCOS(=O)(=O)C

Description

4-Methyl-4-pentenyl methanesulfonate is a useful research compound. Its molecular formula is C7H14O3S and its molecular weight is 178.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methyl-4-penten-1-ol (10.0 g, 0.10 mmol) is placed in 100 ml dry methylene chloride and cooled, with stirring and under nitrogen, in an acetone/dry ice bath to 0°. Triethylamine (42 ml, 0.30 mmol) is added all at once, followed by mesyl chloride (12 ml, 0.16 mmol) over a 15 min period. The mixture is stirred at 0° for 2 hr and then water is added, followed by stirring for 5 min. The mixture is worked up by extraction with water and the layers are separated. The aqueous phase is extracted with methylene chloride (2×); the organic layers are combined and washed with sat. NaHCO3, 2 N HCl, water and brine, dried over MgSO4, filtered and evaporated (not to dryness), giving 4-methyl-4-pentenyl methanesulfonate.